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Compound of Interest

Compound Name: Massarigenin C

Cat. No.: B15562975

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Massarigenin C, a fungal polyketide,
with other polyketides targeting neuraminidase and a-glucosidase. The information presented
is intended to support research and drug development efforts by offering a side-by-side
comparison of their inhibitory activities, supported by experimental data and detailed
methodologies.

Introduction to Massarigenin C and Other
Polyketides

Massarigenin C is a polyketide metabolite produced by fungi, notably found in Malbranchea
flavorosea and the marine-derived fungus Phoma herbaru. It has garnered attention for its dual
inhibitory activity against two medically relevant enzymes: neuraminidase and a-glucosidase.
Neuraminidase is a key enzyme in the life cycle of influenza viruses, making its inhibitors
valuable antiviral targets. a-Glucosidase, on the other hand, is involved in carbohydrate
digestion, and its inhibition is a therapeutic strategy for managing type 2 diabetes.

This guide compares the in vitro efficacy of Massarigenin C with other polyketides that exhibit
inhibitory activity against these same enzymes. The data presented is compiled from various
scientific studies to provide a comprehensive overview for researchers.

Quantitative Analysis of Inhibitory Activities
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The following table summarizes the 50% inhibitory concentrations (IC50) of Massarigenin C
and other selected polyketides against neuraminidase and a-glucosidase. Lower IC50 values
indicate greater potency.
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Source
Compound Class Target Enzyme IC50 Value .
Organism

Phoma herbaru
Massarigenin C Polyketide Neuraminidase 4.15 uM (marine-derived

fungus)

o ] Yeast a- Malbranchea
Massarigenin C Polyketide ) 1.25 mM
glucosidase flavorosea

Srepolyketide B Polyketide Neuraminidase 85.6 uM Streptomyces sp.

Srepolyketide C Polyketide Neuraminidase 58.2 uM Streptomyces sp.

SEK15 Polyketide Neuraminidase 51.3 uM Streptomyces sp.

Penicillium sp.
HN29-3B1
Pinazaphilone B Polyketide o-glucosidase 28.0 uM (mangrove
endophytic
fungus)[1]

Penicillium sp.
HN29-3B1
Sch 1385568 Polyketide a-glucosidase 16.6 uM (mangrove
endophytic
fungus)[1]

Penicillium sp.
Phenolic HN29-3B1
compound Polyketide o-glucosidase 2.2 uyM (mangrove
(unnamed) endophytic

fungus)[1]

Penicillium sp.
HN29-3B1
(x)-penifupyrone Polyketide a-glucosidase 14.4 uM (mangrove
endophytic
fungus)[1]

Aspeversin D Polyketide o-glucosidase 25.57 yM Aspergillus

versicolor
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(endophytic
fungus)[2]
o Polyketide ) Streptomyces
Genistein o-glucosidase 36.1 uM
(Isoflavone) xanthophaeus[3]
o Polyketide ) Streptomyces
Gliricidin o-glucosidase 47.4 uM
(Isoflavone) xanthophaeus[3]
S Polyketide ] Streptomyces
Daidzein a-glucosidase 174.2 uM
(Isoflavone) xanthophaeus[3]

Mechanism of Action: A Visual Representation

The following diagrams illustrate the general mechanisms of action for neuraminidase and a-

glucosidase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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